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Compound of Interest

Compound Name: Thioacetate

Cat. No.: B1230152

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of potassium thioacetate, a versatile reagent
in organic synthesis. It covers its chemical identifiers, physical and chemical properties,
synthesis, and key applications, with a focus on its role in the introduction of thiol groups.
Detailed experimental protocols and workflow visualizations are included to support practical

laboratory applications.

Chemical Identifiers and Properties

Potassium thioacetate (CAS Number: 10387-40-3) is an organosulfur compound widely used
as a sulfur nucleophile.[1][2] It is the potassium salt of thioacetic acid.[2][3]

Nomenclature and Structural Identifiers

A comprehensive list of identifiers for potassium thioacetate is provided in the table below,
facilitating its unambiguous identification in databases and literature.
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Identifier Type Value
CAS Number 10387-40-3[1][4]
IUPAC Name potassium ethanethioate[4]
Ethanethioic acid potassium salt, Thioacetic
Synonyms acid potassium salt, Thiolacetic acid potassium

salt[5][6]

Molecular Formula

C2HsKOS[1][4]

Molecular Weight 114.21 g/mol [5][7]

nchi INChl=1S/C2H40S.K/c1-2(3)4;/h1H3,
(H,3,4);/g;+1/p-1[4][5]

InChiKey AFNBMGLGYSGFEZ-UHFFFAOY SA-M[4][5]

SMILES CC(=0)[S-].[K+][1][4]

EC Number 233-848-7[1][5]

PubChem CID 4463282[1][4]

Beilstein Registry Number 4428862[5]

MDL Number MFCDO00137704[5]

Physical and Chemical Properties

Potassium thioacetate is a white to off-white or beige crystalline powder.[7][8] It is known to be

hygroscopic, meaning it readily absorbs moisture from the air, and is also sensitive to light and

air.[7][9] Therefore, it should be stored in a cool, dry environment under an inert atmosphere,

such as argon.[7][10]
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Property Value
White to light yellow or light orange
Appearance
powder/crystal[7][10]
Melting Point 173-176 °CJ[5]
Highly soluble in water; moderately soluble in
- ethanol and methanol; insoluble in neutral
Solubility )
solvents like benzene, toluene, alkanes, and
ethers.[7][9]
Purity Typically available in 97-98% purity.[5][10]

Synthesis of Potassium Thioacetate

Potassium thioacetate is commercially available but can also be synthesized in the laboratory
through several methods.

Synthesis from Thioacetic Acid and Potassium
Hydroxide

A common laboratory-scale synthesis involves the neutralization of thioacetic acid with
potassium hydroxide.[1]

Experimental Protocol:

o Dissolve potassium hydroxide (1.0 eq) in ethanol.

« To this solution, add thioacetic acid (1.0 eq).

 Stir the mixture at room temperature.

o Evaporate the solvent to obtain potassium thioacetate as a powder.

e The resulting powder can be washed with a solvent in which it is insoluble, such as
tetrahydrofuran, to remove impurities.[11]
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Synthesis from Acetyl Chloride and Potassium
Hydrogen Sulfide

Another synthetic route involves the reaction of acetyl chloride with potassium hydrogen
sulfide.[1]

Reaction: CHsCOCI + 2 KSH - KCI| + CH3COSK + H2S[1]

Industrial Preparation Method

An industrial method utilizes the reaction of potassium carbonate with thioacetic acid in a high-
concentration ethanol solvent. The low solubility of potassium thioacetate in ethanol allows for
simultaneous reaction and crystallization, improving equipment efficiency.[12]

Key Applications and Experimental Protocols

Potassium thioacetate is a key reagent for the introduction of thiol groups into molecules.[2][3]
It serves as a potent sulfur source in organic synthesis, particularly in the preparation of
thioesters and thiols.[2][7]

Synthesis of Thioacetate Esters

A primary application of potassium thioacetate is its reaction with alkylating agents (e.g., alkyl
halides) to form thioacetate esters via an Sn2 reaction.[1][13]

General Reaction: CHsCOSK + RX —» CHsCOSR + KX (where X = halide)[1]

Experimental Workflow for Thioacetate Synthesis:
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Dissolve Alkyl Halide (RX)
in a suitable solvent

:

Add Potassium Thioacetate
(CH3COSK)

:

Stir at appropriate
temperature

i

Aqueous Workup
(e.g., extraction)

i

Purification
(e.g., chromatography)

@etate Ester (R-SAc)
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Step 1: Thioacetate Formation

KSA
( <) Step 2: Hydrolysis
Alkyl Halide i\ CECIWINY Thioacetate Ester [ Thioacetate Ester + H20/Base Thiol
(R-X) o (R-SAc) (R-SAcC) (R-SH)
Water
(H20)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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